Cas no 2228826-74-0 (1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228826-74-0
• MF: C₉H₈ClF₃N₂
• MW: 236.621431350708
• CID: 6206966
• PubChem ID: 165794277
• Update Time: 2025-06-08

1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine
• 2228826-74-0
• EN300-1962917

• Inchi： 1S/C9H8ClF3N2/c10-5-1-2-15-7(11)6(5)8(14)3-9(12,13)4-8/h1-2H,3-4,14H2
• InChI Key： YMRUCBRPASKVDR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C1(CC(C1)(F)F)N)F

Computed Properties

• Exact Mass: 236.0328104g/mol
• Monoisotopic Mass: 236.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine

Comprehensive Overview of 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228826-74-0)

The compound 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine, identified by its CAS number 2228826-74-0, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine and cyclobutane moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through its fluorinated and heterocyclic components.

In recent years, the demand for fluorinated compounds like 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's CAS 2228826-74-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization are often discussed in forums focusing on organofluorine chemistry and small-molecule drug design.

From a structural perspective, the presence of both chloro and fluoro substituents on the pyridine ring introduces electronic effects that can influence reactivity and binding affinity. This makes 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine a versatile building block for constructing complex molecules. Its difluorocyclobutane segment is particularly noteworthy, as cyclobutane derivatives are increasingly explored for their conformational rigidity and potential to enhance drug-target interactions.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine is investigated for its potential as a precursor to novel crop protection agents. The fluorine atoms in its structure may contribute to the stability and efficacy of pesticides or herbicides, addressing the agricultural industry's need for sustainable solutions. This dual utility in pharma and agro sectors underscores its interdisciplinary importance.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to study CAS 2228826-74-0. These methods help elucidate its molecular conformation and purity, which are critical for ensuring reproducibility in research. The compound's solubility, stability, and reactivity profiles are also subjects of ongoing investigation, as these properties dictate its suitability for various synthetic pathways.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes to produce 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. Topics like catalytic fluorination and solvent-free reactions are frequently associated with this compound in scientific literature, highlighting its role in advancing sustainable methodologies.

For those seeking custom synthesis or bulk quantities of 2228826-74-0, specialized suppliers often provide tailored solutions to meet research and development needs. The compound's niche applications mean that it is typically available through fine chemical distributors with expertise in fluorinated intermediates. Its pricing and availability are influenced by factors such as purity requirements and scale of production.

In summary, 1-(4-chloro-2-fluoropyridin-3-yl)-3,3-difluorocyclobutan-1-amine (CAS 2228826-74-0) represents a compelling case study in modern chemical innovation. Its multifaceted utility, combined with the rising interest in fluorine-containing compounds, positions it as a key player in the development of advanced materials and bioactive agents. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.